Cas no 1035351-06-4 (1-[(tert-butoxy)carbonyl]-3-hydroxyazetidine-3-carboxylic acid)

• Product Name: 1-[(tert-butoxy)carbonyl]-3-hydroxyazetidine-3-carboxylic acid
• CAS No: 1035351-06-4
• MF: C₉H₁₅NO₅
• MW: 217.219103097916
• MDL: MFCD24465599
• CID: 1092559
• PubChem ID: 59859689
• Update Time: 2025-06-07

1-[(tert-butoxy)carbonyl]-3-hydroxyazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butoxycarbonyl)-3-hydroxyazetidine-3-carboxylic acid
• 3-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidine-3-carboxylic acid
• AGN-PC-0D5NUO
• AK147142
• N-Boc-3-hydroxy-azetidin-3-carboxylic acid
• N-tert-butoxycarbonyl-3-hydroxyazetidine-3-carboxylic acid
• SureCN571435
• 1-[(tert-butoxy)carbonyl]-3-hydroxyazetidine-3-carboxylic acid
• 1-{[(1,1-diMethylethyl)oxy]carbonyl}-3-hydroxyazetidine-3-carboxylic acid
• JUVBVTZAIHSJDI-UHFFFAOYSA-N
• SB15926
• 1-tert-Butoxycarbonyl-3-hydroxy-azetidine-3-carboxylic acid
• EN300-153690
• A896426
• CS-0052692
• AKOS022187266
• AS-51936
• SCHEMBL571435
• 1035351-06-4
• DB-354347
• MFCD24465599
• P13935
• SY043173
• 1-Boc-3-hydroxyazetidine-3-carboxylic acid
• 1-(tert-Butoxycarbonyl)-3-hydroxyazetidine-3-carboxylicacid

• MDL： MFCD24465599
• Inchi： 1S/C9H15NO5/c1-8(2,3)15-7(13)10-4-9(14,5-10)6(11)12/h14H,4-5H2,1-3H3,(H,11,12)
• InChI Key： JUVBVTZAIHSJDI-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 217.09502258g/mol
• Monoisotopic Mass: 217.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1
• XLogP3: -0.3

1-[(tert-butoxy)carbonyl]-3-hydroxyazetidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on 1-[(tert-butoxy)carbonyl]-3-hydroxyazetidine-3-carboxylic acid

1-[(tert-butoxy)carbonyl]-3-hydroxyazetidine-3-carboxylic acid: A Versatile Compound in Modern Pharmaceutical Research

CAS No. 1035351-06-4, 1-[(tert-butoxy)carbonyl]-3-hydroxyazetidine-3-carboxylic acid, is a synthetic compound that has gained significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to as a Boc-protected hydroxyazetidine carboxylic acid, is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of drugs targeting neurological and metabolic disorders.

The structure of 1-[(tert-butoxy)carbonyl]-3-hydroxyazetidine-3-carboxylic acid features a four-membered azetidine ring with a hydroxyl group and a carboxylic acid moiety, both attached to the same carbon atom. The tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom ensures that the amine functionality remains inert during synthetic manipulations, allowing for precise control over the reactivity and selectivity of subsequent reactions. This makes it an invaluable building block in organic synthesis, particularly in the context of peptide and small molecule drug discovery.

In recent years, significant advancements have been made in understanding the biological activities of compounds derived from 1-[(tert-butoxy)carbonyl]-3-hydroxyazetidine-3-carboxylic acid. One notable area of research involves its use as a scaffold for developing inhibitors of specific enzymes involved in neurodegenerative diseases. For instance, studies have shown that derivatives of this compound can effectively inhibit the activity of beta-secretase (BACE1), an enzyme implicated in the pathogenesis of Alzheimer's disease. By blocking BACE1, these inhibitors can reduce the production of amyloid-beta peptides, which are known to form toxic aggregates in the brain.

Beyond neurodegenerative diseases, 1-[(tert-butoxy)carbonyl]-3-hydroxyazetidine-3-carboxylic acid strong> has also shown promise in metabolic disorders. Research has demonstrated that certain derivatives can modulate glucose metabolism by targeting key enzymes involved in glycolysis and gluconeogenesis. These findings suggest that this compound could be a valuable lead for developing novel therapies for conditions such as diabetes and obesity.

The synthetic versatility of 1-[(tert-butoxy strong>)< strong >carbonyl strong >]-3- < strong >hydroxyazetidine strong >-3- < strong >carboxylic acid strong > is further highlighted by its use in combinatorial chemistry approaches. By systematically varying functional groups attached to the azetidine ring, researchers can rapidly generate large libraries of compounds for high-throughput screening. This has led to the identification of several hit compounds with promising pharmacological profiles, which are currently undergoing further optimization and preclinical testing.

In addition to its direct applications in drug discovery, 1-[(< strong >tert-butoxy strong >)< strong >carbonyl strong >]-3- < strong >hydroxyazetidine strong >-3- < strong >carboxylic acid strong > has also found utility as a chiral auxiliary in asymmetric synthesis. The presence of the chiral center within the azetidine ring allows for enantioselective transformations, which are crucial for producing enantiomerically pure pharmaceuticals. This property has been leveraged in the synthesis of various natural products and complex molecules with high stereoselectivity.

The safety profile of 1-[(< strong >tert-butoxy strong >)< strong >carbonyl strong >]-3- < strong >hydroxyazetidine strong >-3- < strong >carboxylic acid strong > is another important consideration. Extensive toxicity studies have shown that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, thorough safety assessments are essential before advancing to clinical trials.

In conclusion, 1-[(< strong >tert-butoxy strong >)< strong >carbonyl strong >]-3- < strong >hydroxyazetidine strong >-3- < strong >carboxylic acid strong > (CAS No. 1035351-06-4) represents a versatile and promising compound in modern pharmaceutical research. Its unique structural features and synthetic flexibility make it an attractive candidate for developing novel therapeutics across a range of disease areas. As ongoing research continues to uncover new applications and optimize its properties, this compound is poised to play a significant role in advancing drug discovery and improving patient outcomes.